Cas no 84245-81-8 (4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI))

• Product Name: 4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI)
• CAS No: 84245-81-8
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 732526
• PubChem ID: 9588603
• Update Time: 2025-04-19

4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI)
• methyl (2Z)-2-methoxyimino-2-[2-(propanoylamino)-1,3-thiazol-4-yl]acetate
• Methyl (Z)-alpha-(methoxyimino)-2-((1-oxopropyl)amino)-4-thiazoleaceta te
• 84245-81-8
• 4-Thiazoleacetic acid, alpha-(methoxyimino)-2-((1-oxopropyl)amino)-, methyl ester, (Z)-
• Methyl (Z)-alpha-(methoxyimino)-2-((1-oxopropyl)amino)-4-thiazoleacetate

• Inchi： 1S/C10H13N3O4S/c1-4-7(14)12-10-11-6(5-18-10)8(13-17-3)9(15)16-2/h5H,4H2,1-3H3,(H,11,12,14)/b13-8-
• InChI Key： PWAIXUOJYRFLMR-JYRVWZFOSA-N
• SMILES： S1C=C(/C(/C(=O)OC)=N/OC)N=C1NC(CC)=O

Computed Properties

• Exact Mass: 271.062677
• Monoisotopic Mass: 271.062677
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 1.6

Experimental Properties

• Density: 1.365
• Refractive Index: 1.589